Cas no 1039757-81-7 (1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone)

• Product Name: 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone
• CAS No: 1039757-81-7
• MF: C₁₂H₁₃NOS₂
• MW: 251.367720365524
• MDL: MFCD08062489
• CID: 2354827
• PubChem ID: 57374809
• Update Time: 2025-10-28

1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone
• 1-[(4R)-4-Phenyl-2-thioxo-3-thiazolidinyl]-1-propanone,99%e.e.
• (S)-1-(4-Phenyl-2-thioxothiazolidin-3-yl)propan-1-one
• 1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone
• 1039757-81-7
• (S)-4-Phenyl-3-propionyl-1,3-thiazolidine-2-thione
• 1-[(4S)-4-phenyl-2-sulfanylidene-1,3-thiazolidin-3-yl]propan-1-one

• MDL： MFCD08062489
• Inchi： 1S/C12H13NOS2/c1-2-11(14)13-10(8-16-12(13)15)9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3/t10-/m1/s1
• InChI Key： LGVYUGKSBWUYOP-SNVBAGLBSA-N
• SMILES： C(N1[C@@H](C2=CC=CC=C2)CSC1=S)(=O)CC

Computed Properties

• Exact Mass: 251.04385639g/mol
• Monoisotopic Mass: 251.04385639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.7Ų

Additional information on 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone

Introduction to 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone (CAS No. 1039757-81-7)

1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone, identified by its CAS number 1039757-81-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex thiazolidinyl and phenyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound make it a valuable scaffold for further chemical modifications and biological evaluations.

The core structure of 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone consists of a thiazolidine ring system, which is a heterocyclic compound containing sulfur and oxygen atoms. The presence of the thioxo group at the 2-position and the phenyl ring at the 4-position introduces a high degree of functional diversity, making it an attractive candidate for drug discovery efforts. The stereochemistry at the 4-position, specifically the (4R) configuration, plays a crucial role in determining the biological activity and pharmacokinetic properties of the compound.

In recent years, there has been growing interest in thiazolidinone derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The mechanism of action often involves interactions with specific biological targets, such as enzymes and receptors, which modulate cellular processes. The structural motif of 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone aligns well with this trend, suggesting that it may possess similar bioactivities.

One of the most compelling aspects of this compound is its potential as a lead structure for further medicinal chemistry optimization. The presence of multiple reactive sites allows for diverse chemical transformations, enabling the synthesis of analogues with tailored properties. For instance, modifications at the phenyl ring or the thiazolidine core can be explored to enhance binding affinity or improve metabolic stability. Such structural diversification is essential for developing compounds that are both effective and safe for therapeutic use.

The synthesis of 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it more feasible to access such molecules. Modern techniques, including asymmetric synthesis and transition-metal-catalyzed reactions, have been employed to construct the desired stereocenters and functional groups with high precision. These methods not only improve yield but also enhance the overall efficiency of the synthetic process.

Beyond its synthetic significance, 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone has been studied in various preclinical models to assess its biological activity. Preliminary results indicate that it may exhibit potent effects on target proteins involved in disease pathways. For example, studies have shown that derivatives of this class can inhibit key enzymes implicated in cancer progression or modulate inflammatory responses. Such findings underscore the potential therapeutic value of this compound and justify further investigation.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone exemplifies this collaborative approach, as it requires expertise in organic synthesis, molecular biology, and pharmacokinetics. By integrating these different disciplines, researchers can gain a comprehensive understanding of the compound's properties and applications.

In conclusion, 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone (CAS No. 1039757-81-7) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for medicinal chemistry efforts. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play a significant role in the development of next-generation therapeutic agents.